4-Benzyl-2-bromo-6-methylphenol

• CAS No.: 85341-61-3
• Molecular Formula: C14H13BrO
• Molecular Weight: 277.16 g/mol
• IUPAC Name: 4-benzyl-2-bromo-6-methylphenol
• InChI: InChI=1S/C14H13BrO/c1-10-7-12(9-13(15)14(10)16)8-11-5-3-2-4-6-11/h2-7,9,16H,8H2,1H3
• InChI Key: WUXQWIPGTRQTSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)Br)CC2=CC=CC=C2

Description

4-Benzyl-2-bromo-6-methylphenol is a useful research compound. Its molecular formula is C14H13BrO and its molecular weight is 277.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

500 g of the so-obtained 6-bromo-2-methylphenol, together with 10 g zinc shavings, are heated to about 100° C. Within 20 minutes 453 g benzyl chloride are added dropwise with stirring and under moisture exclusion. For a further 12 minutes the reaction mixture is heated to 150° C. It is then held a total of 5 hours at the temperature of 150° C. After cooling, the zinc is separated. The reaction product is distilled in a vacuum at 0.03 up to 0.04 Torr. 305 g 6-bromo-2-methyl-4-benzylphenol are obtained as a weakly yellowish, oily liquid, which is nearly odorless.

Synthesis routes and methods II

Procedure details